Cas no 1551376-94-3 (Methyl 2-(4-chloro-3-fluorophenoxy)acetate)

• Product Name: Methyl 2-(4-chloro-3-fluorophenoxy)acetate
• CAS No: 1551376-94-3
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 4605579
• Update Time: 2025-11-02

Methyl 2-(4-chloro-3-fluorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-chloro-3-fluorophenoxy)acetate

• Inchi： 1S/C9H8ClFO3/c1-13-9(12)5-14-6-2-3-7(10)8(11)4-6/h2-4H,5H2,1H3
• InChI Key： NZTXQVBYOUZSHX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C(Cl)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl 2-(4-chloro-3-fluorophenoxy)acetate

Comprehensive Guide to Methyl 2-(4-chloro-3-fluorophenoxy)acetate (CAS No. 1551376-94-3): Properties, Applications, and Market Insights

Methyl 2-(4-chloro-3-fluorophenoxy)acetate (CAS No. 1551376-94-3) is a specialized chemical intermediate widely used in pharmaceutical and agrochemical research. This compound belongs to the class of phenoxyacetic acid derivatives, which are known for their versatility in organic synthesis. With the increasing demand for fluorinated compounds in drug discovery, Methyl 2-(4-chloro-3-fluorophenoxy)acetate has gained significant attention due to its unique structural properties.

The molecular structure of Methyl 2-(4-chloro-3-fluorophenoxy)acetate features both chloro and fluoro substituents, which enhance its reactivity and make it valuable for constructing complex molecules. Researchers often utilize this compound as a building block in the synthesis of active pharmaceutical ingredients (APIs) and crop protection agents. Its ester functional group allows for further chemical modifications, making it a versatile tool in medicinal chemistry.

Recent studies highlight the growing importance of fluorinated phenoxy compounds in developing new herbicides and fungicides. As sustainability becomes a key focus in agriculture, Methyl 2-(4-chloro-3-fluorophenoxy)acetate is being explored for its potential in creating eco-friendly agrochemicals. The compound's ability to improve pesticide efficacy while reducing environmental impact aligns with current industry trends towards green chemistry.

In the pharmaceutical sector, Methyl 2-(4-chloro-3-fluorophenoxy)acetate serves as a precursor for various biologically active molecules. Its structural features are particularly valuable in designing central nervous system (CNS) drugs and anti-inflammatory agents. With the rising prevalence of neurological disorders, researchers are investigating derivatives of this compound for their potential neuroprotective effects.

The global market for Methyl 2-(4-chloro-3-fluorophenoxy)acetate is expected to grow steadily, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Major chemical manufacturers are focusing on improving synthesis routes to enhance yield and purity of this valuable intermediate. Quality control remains paramount, with HPLC analysis and spectroscopic characterization being essential for ensuring batch-to-batch consistency.

From a regulatory perspective, Methyl 2-(4-chloro-3-fluorophenoxy)acetate requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers should follow appropriate personal protective equipment (PPE) guidelines when working with this compound. Proper storage conditions, typically in cool, dry environments away from strong oxidizers, help maintain its stability over extended periods.

Innovative applications continue to emerge for Methyl 2-(4-chloro-3-fluorophenoxy)acetate, particularly in the development of targeted drug delivery systems. Its molecular structure allows for conjugation with various biocompatible polymers, creating opportunities for advanced therapeutic formulations. These developments align with the growing demand for precision medicine approaches in healthcare.

Analytical techniques for characterizing Methyl 2-(4-chloro-3-fluorophenoxy)acetate include mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods provide comprehensive data on the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical chemistry have improved the detection limits for potential impurities in Methyl 2-(4-chloro-3-fluorophenoxy)acetate samples.

The synthesis of Methyl 2-(4-chloro-3-fluorophenoxy)acetate typically involves esterification reactions of the corresponding phenoxyacetic acid derivative. Process optimization has led to more efficient production methods with reduced environmental footprint, reflecting the chemical industry's commitment to sustainable manufacturing practices. These improvements have made the compound more accessible to researchers worldwide.

Future research directions for Methyl 2-(4-chloro-3-fluorophenoxy)acetate include exploring its potential in material science applications and developing novel catalytic processes for its production. As the scientific community continues to investigate fluorinated compounds, this intermediate will likely play an increasingly important role in various high-value chemical syntheses.